Cas no 103797-09-7 (2-(3-acetamidophenyl)propanoic acid)

• Product Name: 2-(3-acetamidophenyl)propanoic acid
• CAS No: 103797-09-7
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• CID: 6267821
• PubChem ID: 20186483
• Update Time: 2025-07-22

2-(3-acetamidophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-acetamidophenyl)propanoic acid
• EN300-1846298
• SCHEMBL4854892
• AKOS026792553
• 103797-09-7

• Inchi： 1S/C11H13NO3/c1-7(11(14)15)9-4-3-5-10(6-9)12-8(2)13/h3-7H,1-2H3,(H,12,13)(H,14,15)
• InChI Key： BUFCFBNVZNMPTC-UHFFFAOYSA-N
• SMILES： OC(C(C)C1C=CC=C(C=1)NC(C)=O)=O

Computed Properties

• Exact Mass: 207.08954328g/mol
• Monoisotopic Mass: 207.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 66.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 2-(3-acetamidophenyl)propanoic acid

Introduction to 2-(3-acetamidophenyl)propanoic acid (CAS No. 103797-09-7) and Its Emerging Applications in Chemical and Pharmaceutical Research

2-(3-acetamidophenyl)propanoic acid, identified by the chemical identifier CAS No. 103797-09-7, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and biochemical research. This compound, featuring a unique structural motif comprising an acetamide-substituted phenyl ring linked to a propanoic acid moiety, exhibits a range of pharmacological and biochemical properties that make it a valuable scaffold for drug discovery and material science applications. The synthesis, characterization, and potential applications of this molecule have been the subject of extensive investigation, particularly in the context of developing novel therapeutic agents and functional materials.

The structural configuration of 2-(3-acetamidophenyl)propanoic acid imparts distinct chemical and biological characteristics that are highly relevant to contemporary research endeavors. The presence of the acetamide group at the para position relative to the phenyl ring enhances its solubility in polar solvents while also influencing its interaction with biological targets. This balance between hydrophilicity and lipophilicity makes it an attractive candidate for designing molecules that require both metabolic stability and adequate bioavailability. Furthermore, the propanoic acid side chain introduces a carboxylic functionality, which can participate in hydrogen bonding interactions, further modulating its binding affinity to biological receptors.

In recent years, the pharmaceutical industry has increasingly focused on leveraging structurally diverse compounds like 2-(3-acetamidophenyl)propanoic acid to develop innovative treatments for various diseases. One of the most promising areas of research involves its potential as an intermediate in the synthesis of small-molecule inhibitors targeting enzyme-catalyzed pathways implicated in metabolic disorders and inflammatory conditions. For instance, studies have demonstrated that derivatives of this compound exhibit inhibitory effects on certain proteases and kinases, suggesting their utility in modulating signaling cascades associated with cancer progression and autoimmune diseases.

The chemical synthesis of 2-(3-acetamidophenyl)propanoic acid has been refined through multiple methodologies, each offering distinct advantages in terms of yield, purity, and scalability. Traditional approaches involving nucleophilic aromatic substitution or reductive amination have been complemented by more modern techniques such as transition-metal-catalyzed cross-coupling reactions. These advanced synthetic strategies not only improve efficiency but also enable the introduction of additional functional groups at strategic positions within the molecule, enhancing its pharmacological profile. The ability to modify the core structure while maintaining key pharmacophoric elements has opened new avenues for designing molecules with tailored biological activities.

From a computational chemistry perspective, 2-(3-acetamidophenyl)propanoic acid has been extensively studied using molecular modeling techniques to predict its binding interactions with biological targets. High-throughput virtual screening (HTVS) has identified several analogs with enhanced binding affinity to specific protein receptors, providing insights into potential drug candidates for further development. These computational studies are often corroborated by experimental validations, where X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy is employed to elucidate the three-dimensional structure of protein-ligand complexes formed by this compound or its derivatives.

The versatility of 2-(3-acetamidophenyl)propanoic acid extends beyond pharmaceutical applications into material science and industrial chemistry. Its unique structural features make it suitable for use as a building block in polymer synthesis, where it can contribute to the development of novel materials with enhanced mechanical strength or biodegradability. Additionally, researchers have explored its potential as a chiral auxiliary in asymmetric synthesis, leveraging its stereogenic center to induce enantioselective transformations that are critical for producing optically active compounds used in fine chemicals and pharmaceuticals.

The environmental impact of synthesizing and utilizing 2-(3-acetamidophenyl)propanoic acid has also been a focus of recent investigations. Green chemistry principles have been applied to develop more sustainable synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. For example, biocatalytic methods employing engineered enzymes have shown promise in facilitating key transformations under milder conditions compared to traditional chemical approaches. Such innovations align with global efforts to promote sustainable practices across all stages of chemical production.

In conclusion, 2-(3-acetamidophenyl)propanoic acid (CAS No. 103797-09-7) represents a multifaceted compound with significant potential across multiple domains of chemical research. Its unique structural attributes enable diverse applications in drug discovery, material science, and sustainable chemistry. As advancements continue in synthetic methodologies and computational modeling, the utility of this molecule is expected to expand further, driving innovation in both academic and industrial settings.